Cas no 200350-20-5 (4-Methyl-2-(o-tolyl)pentanoic Acid)

• Product Name: 4-Methyl-2-(o-tolyl)pentanoic Acid
• CAS No: 200350-20-5
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD00085770
• CID: 2102683
• PubChem ID: 3527282
• Update Time: 2025-06-14

4-Methyl-2-(o-tolyl)pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-.alpha.-(2-methylpropyl)Benzeneacetic acid
• 4-Methyl-2-(o-tolyl)pentanoic Acid

• MDL： MFCD00085770
• Inchi： 1S/C13H18O2/c1-9(2)8-12(13(14)15)11-7-5-4-6-10(11)3/h4-7,9,12H,8H2,1-3H3,(H,14,15)
• InChI Key： DPEQSOBXRLFAKC-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1C)CC(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-Methyl-2-(o-tolyl)pentanoic Acid

Research Brief on 4-Methyl-2-(o-tolyl)pentanoic Acid (CAS: 200350-20-5): Recent Advances and Applications

4-Methyl-2-(o-tolyl)pentanoic Acid (CAS: 200350-20-5) is a chiral carboxylic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a building block for bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the synthesis of novel anti-inflammatory and analgesic agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic routes, and biological activities.

The compound's structural features, including a methyl-substituted phenyl ring and a carboxylic acid moiety, make it a versatile intermediate for the development of non-steroidal anti-inflammatory drugs (NSAIDs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Methyl-2-(o-tolyl)pentanoic Acid exhibit selective inhibition of cyclooxygenase-2 (COX-2), with reduced gastrointestinal toxicity compared to traditional NSAIDs. The research team employed molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization.

In addition to its pharmacological potential, recent advancements in synthetic methodologies have improved the efficiency of producing 4-Methyl-2-(o-tolyl)pentanoic Acid. A 2024 paper in Organic Process Research & Development reported a scalable asymmetric synthesis route using chiral auxiliaries, achieving >99% enantiomeric excess (ee) and high yield (85%). This breakthrough addresses previous challenges in stereocontrol and cost-effectiveness, making the compound more accessible for industrial applications.

Furthermore, emerging research has investigated the compound's role in prodrug design. A collaborative study between academic and industry researchers (2024) highlighted its use as a promoiety to enhance the bioavailability of poorly soluble drugs. By conjugating 4-Methyl-2-(o-tolyl)pentanoic Acid to active pharmaceutical ingredients (APIs), the team observed improved pharmacokinetic profiles in preclinical models, suggesting its potential for targeted drug delivery systems.

Despite these promising developments, challenges remain in optimizing the compound's metabolic stability and minimizing off-target effects. Future research directions include structure-activity relationship (SAR) studies to refine its therapeutic index and explore applications beyond inflammation, such as oncology and neurology. The ongoing integration of computational chemistry and high-throughput screening is expected to accelerate these efforts.

In conclusion, 4-Methyl-2-(o-tolyl)pentanoic Acid (CAS: 200350-20-5) represents a valuable scaffold in medicinal chemistry, with recent studies underscoring its versatility and therapeutic potential. Continued innovation in synthesis and biological evaluation will be critical to unlocking its full potential in drug development.